Cas no 1005871-31-7 (2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide)

2-Cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide is a specialized organic compound featuring a cyanoacrylamide scaffold with a pyrazole and phenylethyl substituent. Its structure suggests potential utility in medicinal chemistry, particularly as an intermediate for kinase inhibitors or other bioactive molecules. The presence of the cyano and enamide groups enhances electrophilic reactivity, facilitating selective bond formation in synthetic applications. The 1-methylpyrazole moiety may contribute to improved metabolic stability, while the phenylethyl group could influence binding affinity in target interactions. This compound is suited for research applications requiring precise molecular modifications, offering a balance of reactivity and steric control for advanced synthetic pathways.

2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide structure

1005871-31-7 structure

Product Name:2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide

CAS No:1005871-31-7

MF:C₁₆H₁₆N₄O

MW:280.324442863464

CID:6532628

PubChem ID:110209059

Update Time:2025-06-09

2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide
- 2-cyano-3-(1-methylpyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide
- 1005871-31-7
- AKOS034528386
- Inchi： 1S/C16H16N4O/c1-12(14-6-4-3-5-7-14)19-16(21)15(9-17)8-13-10-18-20(2)11-13/h3-8,10-12H,1-2H3,(H,19,21)
- InChI Key： HRZFZEASYJNNOA-UHFFFAOYSA-N
- SMILES： O=C(C(C#N)=CC1C=NN(C)C=1)NC(C)C1C=CC=CC=1

Computed Properties

Exact Mass: 280.13241115g/mol
Monoisotopic Mass: 280.13241115g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 444
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 70.7Å²

2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26584074-0.05g	2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide	1005871-31-7	95.0%	0.05g	$246.0	2025-03-20

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Additional information on 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide

Research Brief on 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide (CAS: 1005871-31-7)

The compound 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide (CAS: 1005871-31-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The compound's unique structural features, including the cyano and pyrazole moieties, make it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the role of 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide as a potent inhibitor of specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting the JAK-STAT signaling pathway, which is implicated in various inflammatory and oncogenic processes. The compound exhibited nanomolar inhibitory activity against JAK2, suggesting its potential as a lead compound for the development of novel anti-inflammatory or anti-cancer agents.

In addition to its kinase inhibitory properties, the compound has also been investigated for its role in modulating protein-protein interactions (PPIs). A recent preprint on bioRxiv reported that 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide disrupts the interaction between Bcl-2 and Bax, two key proteins involved in apoptosis regulation. This finding opens new avenues for exploring its application in diseases characterized by dysregulated apoptosis, such as cancer and neurodegenerative disorders.

The synthesis of 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide has been optimized in recent years to improve yield and purity. A 2022 publication in Organic Process Research & Development detailed a scalable, one-pot synthesis route that reduces the number of purification steps while maintaining high enantiomeric purity. This advancement is critical for facilitating large-scale production and further preclinical evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide. Pharmacokinetic studies have revealed limited oral bioavailability, prompting researchers to explore prodrug strategies or formulation modifications. Recent work published in Molecular Pharmaceutics in early 2024 proposed a nanoparticle-based delivery system to enhance the compound's solubility and tissue distribution, addressing one of the key barriers to its therapeutic application.

In conclusion, 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(1-phenylethyl)prop-2-enamide (CAS: 1005871-31-7) represents a multifaceted compound with significant potential in medicinal chemistry. Its dual activity as a kinase inhibitor and PPI modulator, coupled with recent advances in synthesis and formulation, positions it as a valuable candidate for further drug development efforts. Future research should focus on elucidating its off-target effects and optimizing its pharmacokinetic profile to maximize therapeutic potential.